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Introduction

Strontium-82 (Sr-82), with a half-life of 25.34 days, is a critical radioisotope primarily used as
the parent in 82Sr/82Rb generators.[1][2] These generators provide Rubidium-82 (Rb-82), a
positron-emitting radionuclide with a short half-life of 75 seconds, which is extensively used in
Positron Emission Tomography (PET) for myocardial perfusion imaging to diagnose
cardiovascular diseases.[2][3] The production of high-purity Sr-82 is paramount for the safety
and efficacy of the 82Sr/82Rb generator.

Typically, Sr-82 is produced by proton irradiation of a rubidium (Rb) target, such as rubidium
chloride (RbCI).[1][4][5] The irradiated target contains the desired Sr-82, bulk unreacted Rb,
and various radioisotopic and metallic impurities. lon exchange chromatography is a robust and
widely adopted method for the purification of Sr-82 from the target material and contaminants.
[4][5][6] This document provides detailed application notes and experimental protocols for the
purification of Sr-82 using various ion exchange resins.

Principle of Separation

lon exchange chromatography separates ions based on their affinity for an ion exchange resin.
In the context of Sr-82 purification, the process typically involves a cation exchange resin. The
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irradiated RbCI target is dissolved in a suitable buffer, and the solution is passed through the
column. The divalent Sr-82 ions (Sr2*) exhibit a higher affinity for the cation exchange resin
compared to the monovalent rubidium ions (Rb*) and are therefore retained on the column
while the bulk of the rubidium passes through. The retained Sr-82 is then selectively eluted
using a different mobile phase, typically a strong acid. Further purification steps may be
employed to remove other trace impurities.

Experimental Data Summary

The selection of the ion exchange resin and the optimization of chromatographic conditions are
crucial for achieving high recovery yield and radiopurity of Sr-82. The following tables
summarize quantitative data from studies utilizing different resin materials.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Resin Type

Separation
Stage

Key
Findings

Recovery
Yield (%)

Radiopurity
(%)

Reference

Chelex-100

Primary

Separation

Retains Sr-82
while bulk Rb
passes
through in an
ammonium
chloride
buffer (pH >
9).

Not explicitly
stated

Not licitl
ot explicitly (107]

stated

AG50Wx8

Polishing
Step

Removes
trace
amounts of
Rb remaining
after the
initial

separation.

Not explicitly
stated

Not explicitly
stated

Sodium
Nonatitanate
(SNT)

Primary

Separation

Serves as an
excellent
alternative to
Chelex-100
for removing
bulk Rb, Se,
and Fe.

Part of a two-
column

system

Part of a two-
column [1]

system

Poorly
Crystalline
Silicotitanate
(pCST)

Polishing
Step

Removes
remaining Rb
and Se
tracers at pH
2 in a sodium
acetate
buffer.

Not explicitly

stated

Not explicitly

stated
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SNT and A combined
pCST (Two- Complete process for

o 87 99.2 [1]
Column Purification enhanced
System) purity.
Resin Type Capacity Elution Conditions Reference

» 8 M HCl for Sr-82
Chelex-100 Not specified ) [1]
elution.
0.88 meqg/qg for Sr-82 elutes firstin 0.5

pCST

Rubidium

M NaOAc at pH 2.

Experimental Protocols

Protocol 1: Standard Purification using Chelex-100 and

AG50Wx8 Resins

This protocol outlines the conventional method for Sr-82 purification.

Materials:

Procedure:

Chelex-100 resin

8 M Hydrochloric acid (HCI)

Deionized water

Chromatography columns

AG50Wx8 cation exchange resin

Ammonium chloride buffer (pH > 9)

o Target Dissolution: Dissolve the irradiated RbCI target in the ammonium chloride buffer.
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e Primary Separation (Chelex-100):

o

Pack a chromatography column with Chelex-100 resin and equilibrate it with the
ammonium chloride buffer.

o

Load the dissolved target solution onto the column.

[¢]

Wash the column with the ammonium chloride buffer to allow the bulk RbCI to pass
through.

[¢]

Elute the retained Sr-82 from the column using 8 M HCI.

e Polishing Step (AG50Wx8):

[e]

Pack a second chromatography column with AG50Wx8 resin.

Load the Sr-82 eluate from the Chelex-100 column onto the AG50Wx8 column.

o

[¢]

Wash the column to remove any remaining trace Rb impurities.

[¢]

Elute the purified Sr-82.

e Quality Control: Analyze the final product for radiopurity, chemical purity, and specific activity
using techniques such as High-Purity Germanium (HPGe) gamma spectroscopy and
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[1][4]

Protocol 2: Alternative Purification using Inorganic
Resins (SNT and pCST)

This protocol describes a method utilizing inorganic ion exchangers for potentially higher purity.

[1]
Materials:
¢ Sodium Nonatitanate (SNT) resin

e Poorly Crystalline Silicotitanate (pCST) resin
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e Sodium Acetate (NaOAc) buffer (0.5 M, pH 2)
e Deionized water
o Chromatography columns
Procedure:
o Target Dissolution: Dissolve the irradiated RbCI target in an appropriate aqueous solution.
e Bulk Rubidium Removal (SNT):
o Pack a chromatography column with SNT resin.

o Load the dissolved target solution onto the SNT column to remove the bulk of the
rubidium, as well as selenium and iron impurities.

e Trace Impurity Removal (pCST):

[e]

Pack a second chromatography column with pCST resin.

o

Equilibrate the pCST column with the 0.5 M NaOAc buffer at pH 2.

[¢]

Load the eluate from the SNT column (containing Sr-82 and trace impurities) onto the
pCST column.

In these conditions, Sr-82 will elute first, while remaining Rb and Se tracers are retained.

[1]

[¢]

e Product Collection and Quality Control:
o Collect the Sr-82 fraction.
o Perform quality control analysis to determine radiopurity and yield.

Visualizations
Experimental Workflow: Standard Sr-82 Purification
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Caption: Standard Sr-82 purification workflow.

Experimental Workflow: Alternative Sr-82 Purification
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Caption: Alternative Sr-82 purification workflow.
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Quality Control and Analytical Methods

Rigorous quality control is essential to ensure the final Sr-82 product meets the required
specifications for use in 8Sr/82Rb generators.

¢ Radionuclidic Purity: This is determined using high-resolution gamma spectrometry to
identify and quantify any radioisotopic impurities.[8] The activity of Sr-82 is often determined
from the 776.80 keV photopeak of its daughter, Rb-82, once secular equilibrium is reached.

[1]

o Chemical Purity: The concentration of stable metallic impurities can be measured using
Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or ICP-MS.[4][6]

» Specific Activity: This is a measure of the radioactivity per unit mass of the element (e.g.,
mCi/mg). It is calculated from the measured radioactivity and the total mass of strontium
isotopes determined by ICP-MS.[4]

Conclusion

The purification of Strontium-82 using ion exchange chromatography is a well-established and
effective method. The choice of resin and the specific protocol can be adapted based on the
required purity levels and the nature of the impurities present in the irradiated target. The
protocols and data presented in these application notes provide a comprehensive guide for
researchers and professionals involved in the production of this vital medical radioisotope.
Adherence to detailed protocols and stringent quality control measures are critical for the
production of high-purity Sr-82 suitable for clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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